Cas no 1214342-81-0 (3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine)

• Product name: 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214342-81-0
• MF: C₁₆H₁₁IN₂
• MW: 358.176415681839
• CID: 4965721

3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-iodo-2-(pyridin-3-yl)phenyl)pyridine
• 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C16H11IN2/c17-14-5-6-15(12-3-1-7-18-10-12)16(9-14)13-4-2-8-19-11-13/h1-11H
• InChI Key： VNZZNGWYFIBMLR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=NC=CC=2)C(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 357.99670 g/mol
• Monoisotopic Mass: 357.99670 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Molecular Weight: 358.18
• Topological Polar Surface Area: 25.8

Additional information on 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine

Research Brief on 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine (CAS: 1214342-81-0): Recent Advances and Applications

The compound 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine (CAS: 1214342-81-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the key areas of interest is the use of 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine as a building block for the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and ALK, which are implicated in various malignancies. These findings suggest its potential as a lead compound for further drug development.

In addition to its applications in kinase inhibition, 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine has also been investigated for its utility in radiopharmaceuticals. The iodine moiety in its structure makes it a promising candidate for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent preclinical studies have shown that radiolabeled derivatives of this compound can selectively target tumor tissues, providing a valuable tool for cancer diagnosis and monitoring.

The synthesis of 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine has been optimized in recent years to improve yield and purity. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and scalable production. These synthetic advancements are crucial for facilitating further research and potential commercialization of this compound.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical and clinical studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential.

In conclusion, 3-(5-Iodo-2-(pyridin-3-yl)phenyl)pyridine (CAS: 1214342-81-0) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and diagnostic imaging. Continued research efforts are expected to uncover new insights into its mechanisms of action and expand its utility in addressing unmet medical needs.